A solid-state Matryoshka doll-like microwave method for one-step rapid synthesis of composites of NiSe2 and nitrogen-doped porous carbon for sodium storage†
Journal of Materials Chemistry C Pub Date: 2022-11-29 DOI: 10.1039/D2TC04099A
Abstract
A facile solid-state Matryoshka doll-like microwave strategy is developed to synthesize composites of NixSey and nitrogen-doped porous carbon (N–C). The crystal structures and morphology of NixSey/N–C are investigated with different feeding mass ratios of Ni/Se and at different microwave processing times. Thereinto, NiSe2/N–C is rapidly prepared in just 20 minutes. The physical–chemical properties of NiSe2/N–C are further investigated and the composite has shown good ion/electron transfer kinetics and structural stability for sodium storage. When employed as the anode of sodium ion batteries (SIBs), NiSe2/N–C shows a high reversible capacity of 374.4 mA h g−1 at 0.2 A g−1 and excellent cycling stability, retaining 95% of its initial capacity at 1.0 A g−1 after 2000 cycles. The good electrochemical performance is attributed to the synergistic effect between the highly active NiSe2 nanoparticles and the 3D conductive N–C frameworks, which expedites the charge-transfer rate and improves the reversibility of the charging/discharging reactions. The excellent Na+ storage kinetics of the NiSe2/N–C electrode results from its low adsorption energy of −0.94 eV and low energy barrier of 0.818 eV. This work provides a feasible microwave synthetic strategy to fabricate SIB electrode materials.
Recommended Literature
- [1] On the nature of the upper limit of isothermal flame propagation in the branching-chain decomposition of nitrogen trichloride
- [2] Nuclear magnetic resonance experiments on acetals. Barrier for inversion of 1,3-diselenan
- [3] Mesoporous dendrimer silica monoliths studied by small-angle X-ray scattering
- [4] Natural product synthesis in the age of scalability
- [5] CsCu0.1H2.9PMo11VO40 catalyst synthesized via a high shear mixer facilitated precipitation method for selective oxidation of methacrolein to methacrylic acid†
- [6] An unusual three-dimensional coordination network formed by parallel polythreading of two-fold polycatenated (6,3) layers†
- [7] Reconfigurable paramagnetic microswimmers: Brownian motion affects non-reciprocal actuation†
- [8] An electrospun micro/nanofibrous mesh based nontoxic sensor for optical detection of high humidity†
- [9] l-Cysteine as a reducing/capping/gel-forming agent for the preparation of silver nanoparticle composites with anticancer properties†‡
- [10] Gallate-MOF derived CoS2/C composites as an accelerated catalyst for room-temperature sodium–sulfur batteries†
Journal Name：Journal of Materials Chemistry C
Research Products
-
BenzoBthiophene-7-carbaldehyde
CAS no.: 10134-91-5